Cas no 109960-55-6 ((S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine)

• Product Name: (S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine
• CAS No: 109960-55-6
• MF: C₁₃H₁₉NO
• MW: 205.2961
• MDL: MFCD12828252
• CID: 1056892
• PubChem ID: 13772859
• Update Time: 2024-11-03

(S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-1-[(R)-1-Phenylethyl]-3-(hydroxymethyl)pyrrolidine
• ((S)-1-((R)-1-PHENYLETHYL)PYRROLIDIN-3-YL)METHANOL
• ((R)-1-((S)-1-phenylethyl)pyrrolidin-3-yl)methanol
• (3S)-1-((R)-1-phenylethyl)-3-(hydroxymethyl)pyrrolidine
• (3S)-3-hydroxymethyl-1-[(1R)-1-phenylethyl]pyrrolidine
• (3S,1'R)-1-(1'-phenylethyl)-3-hydroxymethylpyrrolidine
• [(S)-1-((R)-1-Phenylethyl)pyrrolidin-3-yl]methanol
• {(3S)-1-[(1R)-1-phenylethyl]pyrrolidin-3-yl}methanol
• A11369
• AG-L-20326
• CTK4A6721
• FT-0682212
• SureCN7459001
• [(3S)-1-[(1R)-1-phenylethyl]pyrrolidin-3-yl]methanol
• RQTYGPRJDFTUGU-NEPJUHHUSA-N
• 8681AC
• AX8269042
• AB0066061
• 852857-10-4
• SCHEMBL7459001
• MFCD12828252
• DTXSID10548988
• AC2927
• CS-0440796
• AS-31740
• 109960-55-6
• rel-((S)-1-((R)-1-Phenylethyl)pyrrolidin-3-yl)methanol
• AKOS024256277
• (S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine

• MDL： MFCD12828252
• Inchi： 1S/C13H19NO/c1-11(13-5-3-2-4-6-13)14-8-7-12(9-14)10-15/h2-6,11-12,15H,7-10H2,1H3/t11-,12+/m1/s1
• InChI Key： RQTYGPRJDFTUGU-NEPJUHHUSA-N
• SMILES： O([H])C([H])([H])[C@@]1([H])C([H])([H])C([H])([H])N([C@]([H])(C([H])([H])[H])C2C([H])=C([H])C([H])=C([H])C=2[H])C1([H])[H]

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 1.9

(S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether